Cas no 2034368-93-7 (N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide
• CAS No: 2034368-93-7
• MF: C₂₄H₁₉N₅O₂
• MW: 409.439964532852
• CID: 6510764
• PubChem ID: 122162676
• Update Time: 2025-07-18

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide
• AKOS032463867
• N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-3-phenyl-2,1-benzoxazole-5-carboxamide
• N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-phenyl-2,1-benzoxazole-5-carboxamide
• 2034368-93-7
• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-phenylbenzo[c]isoxazole-5-carboxamide
• F6573-0195

• Inchi： 1S/C24H19N5O2/c1-29-22(11-12-27-29)21-9-7-16(14-25-21)15-26-24(30)18-8-10-20-19(13-18)23(31-28-20)17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,26,30)
• InChI Key： OWGPCURXBSAPLG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C2C=C(C(NCC3=CN=C(C=C3)C3=CC=NN3C)=O)C=CC2=N1

Computed Properties

• Exact Mass: 409.15387487g/mol
• Monoisotopic Mass: 409.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide

Comprehensive Overview of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide (CAS No. 2034368-93-7)

The compound N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide (CAS No. 2034368-93-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzoxazole core, combined with a pyrazole and pyridine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its heterocyclic architecture.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide aligns with this trend, as its multi-ring system offers diverse binding capabilities. This compound is often explored in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research.

The synthesis of CAS No. 2034368-93-7 involves sophisticated organic chemistry techniques, including cross-coupling reactions and amide bond formation. Its carboxamide group plays a critical role in enhancing solubility and bioavailability, which are key factors in drug design. Additionally, the presence of a methylpyrazole subunit contributes to metabolic stability, a feature highly sought after in modern pharmacophores.

From a commercial perspective, N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide is often discussed in forums and publications focusing on high-throughput screening and fragment-based drug discovery. Its scaffold diversity makes it a valuable tool for medicinal chemists aiming to optimize lead compounds. Furthermore, its structural analogs are frequently investigated for their potential in treating neurodegenerative diseases, another area of high interest in 2024.

In the context of SEO optimization, this compound is frequently searched alongside terms like "benzoxazole derivatives," "pyrazole-containing drugs," and "kinase inhibitor candidates." These keywords reflect the growing curiosity about its mechanism of action and therapeutic potential. The compound’s CAS No. 2034368-93-7 is also a critical identifier for researchers sourcing high-purity samples for experimental studies.

Environmental and regulatory considerations are also part of the discourse surrounding N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide. While it is not classified as a hazardous material, its handling requires standard laboratory safety protocols. The compound’s stability under various pH conditions and its degradation pathways are subjects of ongoing research, particularly in the field of green chemistry.

In summary, N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-3-phenyl-2,1-benzoxazole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its multi-functional design and drug-like properties position it as a compound of interest for both academic and industrial research. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about next-generation therapeutics and innovative drug development.